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Compound of Interest

Compound Name: Tetrahydromyrcenol

Cat. No.: B1206841 Get Quote

This document provides immediate and essential safety and logistical information for the

handling of Tetrahydromyrcenol in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational procedures and

proper disposal methods.

Physicochemical and Toxicological Data
The following table summarizes key quantitative data for Tetrahydromyrcenol, compiled from

various safety data sheets.

Property Value Source

Flash Point 162.0 °F (72.2 °C) Closed Cup [1]

161.01 °F (71.67 °C) [2]

Vapor Pressure < 5 mm Hg at 50 °C [1]

0.115mmHg at 25°C [3]

Oral LD50 (Rat) >= 5000 mg/kg [1]

Dermal LD50 (Rabbit) >= 5000 mg/kg [1]

Water Solubility Insoluble [4]
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Personal Protective Equipment (PPE)
When handling Tetrahydromyrcenol, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.

Eye Protection: Wear tight-fitting goggles, a face shield, or safety glasses with side shields.

[2]

Hand Protection: Use chemically resistant gloves.[2] Barrier creams may be used for

additional protection but should not be applied after exposure has occurred.[5]

Skin and Body Protection: Wear lightweight protective clothing.[5] Contaminated clothing

should be removed and washed before reuse.[5]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[2][5] In the case of a major spill or inadequate ventilation,

a self-contained breathing apparatus is recommended.[2]

Handling and Storage Procedures
Handling:

Avoid Contact: Prevent contact with skin and eyes.[5]

Ventilation: Use in a well-ventilated area.[1] Local exhaust ventilation should be used around

open sources of the material.[2]

Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of the

workday.[1][5] Do not eat, drink, or smoke in areas where the chemical is handled.[5]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]

[2] No smoking in the handling area.[1][2]

Storage:

Container: Store in the original, tightly closed container in a dry and well-ventilated place.[5]
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Temperature and Light: To maintain product quality, do not store in heat or direct sunlight.[5]

Store in a cool, dry, ventilated area.[2]

Stability: The product is stable and non-reactive under normal storage conditions.[1]

Emergency and Disposal Plans
Spill Response Protocol:

A logical workflow for handling a Tetrahydromyrcenol spill is outlined in the diagram below.

The primary goals are to contain the spill, prevent its spread, and ensure the safety of

laboratory personnel.
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Immediate Actions

Spill Assessment

Containment & Cleanup

Post-Cleanup

Evacuate Immediate Area

Alert Colleagues & Safety Officer

Eliminate Ignition Sources

Assess Spill Size & Risk

Don Appropriate PPE

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Absorb Spilled Liquid

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste According to
Local Regulations

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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